methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate

• IUPAC Name: methyl 3-(4-methylpiperidin-1-yl)sulfonylbenzoate
• InChI: InChI=1S/C14H19NO4S/c1-11-6-8-15(9-7-11)20(17,18)13-5-3-4-12(10-13)14(16)19-2/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: ZOSYKCWTRNDOLF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)OC
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

Methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its diverse applications in various fields. This chemical compound is often used as a reagent in organic synthesis, and it has also been studied for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, which leads to a decrease in the production of inflammatory mediators and tumor growth.
Biochemical and Physiological Effects:
Methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the growth of certain tumor cells and exhibit antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate in lab experiments is its versatility. It can be used as a reagent in organic synthesis, as well as a potential therapeutic agent. Additionally, it has been shown to have low toxicity levels. However, one of the limitations of using this compound is its cost, as it can be relatively expensive to synthesize.

Future Directions

There are several future directions for the study of methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate. One potential area of study is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, more research is needed to determine the optimal dosage and administration methods for this compound.

Scientific Research Applications

Methyl 3-[(4-methyl-1-piperidinyl)sulfonyl]benzoate has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been studied for its potential use as a reagent in organic synthesis.

Synthesis routes and methods

Procedure details

3-((4-methylpiperidin-1-yl)sulfonyl)benzoic acid (120 mg, 0.424 mmol) was refluxed in the presence of con. Sulfuric acid (2.74 mg, 0.021 mmol) in methanol at 70° C. for overnight. Reaction was monitored by TLC. After completion of the reaction, the solvent was removed by vacuum and then compound was purified by flash chromatography afforded the methyl 3-((4-methylpiperidin-1-yl)sulfonyl)benzoate (100 mg, 0.319 mmol, 75% yield). 1H NMR (CDCl3, 400 MHz): δ 8.39 (m, 1H), 8.25 (m, 1H), 7.94 (m, 1H), 7.62 (t, 1H, J=7.6 Hz), 3.95 (s, 3H), 3.77 (m, 2H), 2.25 (m, 2H), 1.67 (m, 2H), 1.29 (m, 3H), 0.90 (d, 3H, J=4.8 Hz). ESI-MS: 298.1[M+H]+